7-bromo-5-methoxy-2,3-dihydro-1,4-benzodioxine
Overview
Description
7-bromo-5-methoxy-2,3-dihydro-1,4-benzodioxine (7-BMDB) is a synthetic compound belonging to the family of benzodioxines. It is a heterocyclic aromatic compound with a seven-membered ring structure. 7-BMDB is a versatile and important molecule in the field of organic synthesis due to its ability to form a variety of derivatives and its wide range of applications. It has been used in the synthesis of various drugs, pesticides, and other organic compounds. In addition, 7-BMDB has also been studied for its potential therapeutic applications, such as in the treatment of cancer and other diseases.
Mechanism of Action
The exact mechanism of action of 7-bromo-5-methoxy-2,3-dihydro-1,4-benzodioxine is not yet fully understood. However, it is believed that 7-bromo-5-methoxy-2,3-dihydro-1,4-benzodioxine exerts its anti-cancer and anti-inflammatory effects by inhibiting the activity of various enzymes, such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs). In addition, 7-bromo-5-methoxy-2,3-dihydro-1,4-benzodioxine has been shown to induce apoptosis in cancer cells, suggesting that it may also be involved in the regulation of cell death pathways.
Biochemical and Physiological Effects
7-bromo-5-methoxy-2,3-dihydro-1,4-benzodioxine has been found to have a variety of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory effects, 7-bromo-5-methoxy-2,3-dihydro-1,4-benzodioxine has been shown to inhibit the activity of various enzymes, such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs). Furthermore, 7-bromo-5-methoxy-2,3-dihydro-1,4-benzodioxine has been found to modulate the expression of several genes involved in cell cycle regulation and apoptosis. In addition, 7-bromo-5-methoxy-2,3-dihydro-1,4-benzodioxine has been shown to reduce the production of reactive oxygen species, suggesting that it may also have antioxidant activity.
Advantages and Limitations for Lab Experiments
The use of 7-bromo-5-methoxy-2,3-dihydro-1,4-benzodioxine in laboratory experiments has several advantages. One of the main advantages is that it is a synthetic compound, which makes it easier to obtain than many natural compounds. In addition, 7-bromo-5-methoxy-2,3-dihydro-1,4-benzodioxine is relatively stable and can be stored for long periods of time without degradation. Furthermore, it is non-toxic and has low solubility, making it easier to handle in the laboratory.
However, there are also some limitations to the use of 7-bromo-5-methoxy-2,3-dihydro-1,4-benzodioxine in laboratory experiments. One of the main limitations is that it is a relatively new compound, and there is still much to be learned about its mechanism of action and potential therapeutic applications. In addition, 7-bromo-5-methoxy-2,3-dihydro-1,4-benzodioxine is a relatively expensive compound, which can limit its use in large-scale experiments.
Future Directions
The potential applications of 7-bromo-5-methoxy-2,3-dihydro-1,4-benzodioxine are still being explored. Future research should focus on further elucidating the mechanism of action of 7-bromo-5-methoxy-2,3-dihydro-1,4-benzodioxine and its potential therapeutic applications. In particular, further studies should be conducted to determine the effects of 7-bromo-5-methoxy-2,3-dihydro-1,4-benzodioxine on various diseases, such as cancer, inflammation, and autoimmune disorders. In addition, further research should be conducted to determine the optimal dosage and method of administration of 7-bromo-5-methoxy-2,3-dihydro-1,4-benzodioxine. Finally, further studies should be conducted to explore the potential of 7-bromo-5-methoxy-2,3-dihydro-1,4-benzodioxine as an adjuvant therapy in combination with other drugs.
Synthesis Methods
7-bromo-5-methoxy-2,3-dihydro-1,4-benzodioxine can be synthesized using a variety of methods. One of the most common methods is the reaction of bromoacetic acid with a base such as sodium hydroxide or potassium hydroxide in the presence of a suitable solvent. The reaction proceeds through the formation of a bromoacetate intermediate, which is then reacted with a nucleophile, such as methanol, to form the desired product. Other methods for the synthesis of 7-bromo-5-methoxy-2,3-dihydro-1,4-benzodioxine include the reaction of bromoacetic acid with an alkene, such as ethylene, and the reaction of bromoacetic acid with an aldehyde, such as formaldehyde.
Scientific Research Applications
7-bromo-5-methoxy-2,3-dihydro-1,4-benzodioxine has been extensively studied in the laboratory for its potential therapeutic applications. Studies have shown that 7-bromo-5-methoxy-2,3-dihydro-1,4-benzodioxine has antiproliferative activity in a variety of cancer cell lines, including human lung cancer cells, human prostate cancer cells, and human breast cancer cells. In addition, 7-bromo-5-methoxy-2,3-dihydro-1,4-benzodioxine has been found to have anti-inflammatory and anti-angiogenic effects, as well as immunosuppressive activity. Furthermore, 7-bromo-5-methoxy-2,3-dihydro-1,4-benzodioxine has been shown to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-bromo-5-methoxy-2,3-dihydro-1,4-benzodioxine involves the bromination of 5-methoxy-2,3-dihydro-1,4-benzodioxine followed by deprotection of the methoxy group.", "Starting Materials": [ "5-methoxy-2,3-dihydro-1,4-benzodioxine", "Bromine", "Acetic acid", "Hydrogen peroxide", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Dissolve 5-methoxy-2,3-dihydro-1,4-benzodioxine in acetic acid.", "Step 2: Add bromine dropwise to the solution while stirring at room temperature until the reaction is complete.", "Step 3: Add water to the reaction mixture and extract the product with dichloromethane.", "Step 4: Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain 7-bromo-5-methoxy-2,3-dihydro-1,4-benzodioxine.", "Step 5: Dissolve the product in a mixture of hydrogen peroxide and sodium hydroxide.", "Step 6: Heat the mixture at reflux for several hours until the methoxy group is deprotected.", "Step 7: Neutralize the mixture with hydrochloric acid and extract the product with dichloromethane.", "Step 8: Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain the final product." ] } | |
CAS RN |
1070795-35-5 |
Product Name |
7-bromo-5-methoxy-2,3-dihydro-1,4-benzodioxine |
Molecular Formula |
C9H9BrO3 |
Molecular Weight |
245.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
